Cas no 83469-21-0 (2-Butyne, 1,4-bis(2-propynyloxy)-)

• Product Name: 2-Butyne, 1,4-bis(2-propynyloxy)-
• CAS No: 83469-21-0
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 671582
• PubChem ID: 10888229
• Update Time: 2025-04-19

2-Butyne, 1,4-bis(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Butyne, 1,4-bis(2-propynyloxy)-
• 1,4-bis(prop-2-ynoxy)but-2-yne
• SCHEMBL10439424
• 83469-21-0
• DTXSID60447154

• Inchi： 1S/C10H10O2/c1-3-7-11-9-5-6-10-12-8-4-2/h1-2H,7-10H2
• InChI Key： SDASYLROYWBPMO-UHFFFAOYSA-N
• SMILES： O(CC#C)CC#CCOCC#C

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 18.5Ų